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Compound of Interest

Compound Name:
2,1,3-Benzothiadiazole-4-sulfonyl

chloride

Cat. No.: B1273802 Get Quote

An In-depth Technical Guide on the Safety and Handling of 2,1,3-Benzothiadiazole-4-sulfonyl
chloride

For Researchers, Scientists, and Drug Development Professionals

Introduction
2,1,3-Benzothiadiazole-4-sulfonyl chloride is a valuable reagent in organic synthesis,

particularly in the development of novel pharmaceutical compounds and functional materials.[1]

The 2,1,3-benzothiadiazole (BTD) core is an important electron-acceptor unit found in

fluorescent probes, phototheranostics, and optoelectronic devices.[1] The sulfonyl chloride

functional group allows for the facile introduction of the BTD moiety onto various scaffolds,

making it a key building block for medicinal chemists and material scientists. However, its

reactivity also necessitates careful handling and a thorough understanding of its safety profile.

This guide provides comprehensive information on the safe handling, properties, and reactivity

of 2,1,3-Benzothiadiazole-4-sulfonyl chloride.

Physical and Chemical Properties
A summary of the key physical and chemical properties of 2,1,3-Benzothiadiazole-4-sulfonyl
chloride is presented in the table below.
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Property Value Reference

CAS Number 73713-79-8 [2][3]

Molecular Formula C₆H₃ClN₂O₂S₂ [2][3]

Molecular Weight 234.68 g/mol [2][4]

Melting Point 148 °C [2][4]

Boiling Point 359.4 ± 15.0 °C at 760 mmHg [2][4]

Density 1.7 ± 0.1 g/cm³ [2]

Flash Point 171.2 ± 20.4 °C [2]

Appearance Beige solid [5]

Safety and Hazard Information
2,1,3-Benzothiadiazole-4-sulfonyl chloride is a corrosive and moisture-sensitive compound

that requires strict safety protocols.[2]

Hazard Identification
GHS Classification: Causes severe skin burns and eye damage.[6] May cause respiratory

irritation.[7]

Primary Hazards:

Skin: Causes severe skin burns.[2][8]

Eyes: Causes severe eye burns and damage.[2][6][8]

Inhalation: Causes chemical burns to the respiratory tract.[2]

Ingestion: Causes gastrointestinal tract burns.[2]

Special Hazards: The compound is moisture-sensitive.[2]

Toxicological Data
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Test Type
Route of
Exposure

Species
Dose/Durati
on

Toxic
Effects

Reference

LD50 Intravenous
Rodent -

mouse
56 mg/kg

Details of

toxic effects

not reported

other than

lethal dose

value.

[2]

The compound is not listed as a carcinogen by ACGIH, IARC, or NTP.[2]

First Aid Measures
Immediate medical attention is required for all routes of exposure.[8]

Eyes: Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting

the upper and lower eyelids. Get medical aid immediately.[2][8]

Skin: Get medical aid immediately. Immediately flush skin with plenty of water for at least 15

minutes while removing all contaminated clothing and shoes.[2][8]

Ingestion: Do NOT induce vomiting. Get medical aid immediately.[2][8]

Inhalation: Get medical aid immediately. Remove from exposure to fresh air. If not breathing,

give artificial respiration. If breathing is difficult, give oxygen.[2][8]
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First Aid for Exposure

Fire-Fighting Measures
Extinguishing Media: Use foam, dry chemical, or carbon dioxide.[2]

Firefighter Protection: Wear a self-contained breathing apparatus in pressure-demand,

MSHA/NIOSH (approved or equivalent), and full protective gear.[2]

Handling and Storage
Handling:

Do not breathe dust, vapor, mist, or gas.[2]

Do not get in eyes, on skin, or on clothing.[2]

Use only in a chemical fume hood.[2]

Wash hands thoroughly after handling.[7]

Storage:
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Store in a cool, dry place.[2]

Store in a tightly closed container.[2]

Store under an inert atmosphere (e.g., nitrogen or argon) at 2-8°C.[2][4]

Keep in a corrosives area.[2]

Personal Protective Equipment (PPE)
Engineering Controls: Facilities storing or utilizing this material should be equipped with an

eyewash facility and a safety shower. Use adequate ventilation to keep airborne

concentrations low.[2]

Eye Protection: Wear appropriate protective eyeglasses or chemical safety goggles.[9]

Skin Protection: Wear appropriate protective gloves to prevent skin exposure.[2]

Clothing: Wear appropriate protective clothing to prevent skin exposure.[2]

Respirators: Follow OSHA respirator regulations found in 29 CFR 1910.134 or European

Standard EN 149. Use a NIOSH/MSHA or European Standard EN 149 approved respirator if

exposure limits are exceeded or if irritation or other symptoms are experienced.[2]
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Safe Handling Workflow
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Reactivity and Stability
Chemical Stability: The compound is sensitive to moisture.[2]

Conditions to Avoid: Incompatible materials, exposure to moist air or water.[2]

Incompatibilities with Other Materials: Strong oxidizing agents, bases, alcohols, amines.[2]

Hazardous Decomposition Products: Hydrogen chloride, chlorine, nitrogen oxides, carbon

monoxide, oxides of sulfur, carbon dioxide.[2]

Experimental Protocols
Synthesis of 2,1,3-Benzothiadiazole-4-sulfonyl chloride
A common method for the synthesis of 2,1,3-Benzothiadiazole-4-sulfonyl chloride involves

the chlorosulfonation of 2,1,3-benzothiadiazole.[10]

Protocol:

To a stirred solution of 2,1,3-benzothiadiazole in a suitable solvent, slowly add chlorosulfonic

acid at a controlled temperature (typically 0 °C).

After the addition is complete, the reaction mixture is heated at reflux for a specified time

(e.g., 30 minutes).[5]

The mixture is then cooled to room temperature and carefully poured onto ice.[5]

The resulting precipitate is collected by filtration, washed with cold water, and air-dried to

yield the product as a beige solid.[5]

Reactivity and Use in Further Synthesis
2,1,3-Benzothiadiazole-4-sulfonyl chloride is primarily used to synthesize sulfonamides and

other derivatives. The sulfonyl chloride group is a strong directing metalation group (DMG),

which can be utilized for further functionalization of the benzothiadiazole ring system, although

this can be challenging.[10]

General Protocol for Sulfonamide Formation:
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Dissolve the amine substrate in a suitable aprotic solvent (e.g., dichloromethane, THF)

containing a non-nucleophilic base (e.g., triethylamine, pyridine).

Cool the mixture to 0 °C.

Slowly add a solution of 2,1,3-Benzothiadiazole-4-sulfonyl chloride in the same solvent.

Allow the reaction to warm to room temperature and stir until completion (monitored by TLC

or LC-MS).

Work up the reaction by washing with aqueous acid, base, and brine, followed by drying the

organic layer, filtration, and concentration under reduced pressure.

The crude product can be purified by column chromatography or recrystallization.

Synthesis

Representative Reaction (Sulfonamide Formation)

2,1,3-Benzothiadiazole

2,1,3-Benzothiadiazole-4-sulfonyl chloride

+

Chlorosulfonic Acid
(ClSO3H)

+

Substituted Sulfonamide

+

Primary or Secondary Amine
(R1R2NH)

+

Base (e.g., Pyridine)

catalyst
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Synthesis and a Representative Reaction

Conclusion
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2,1,3-Benzothiadiazole-4-sulfonyl chloride is a reactive and versatile chemical intermediate.

Its hazardous properties, particularly its corrosivity and moisture sensitivity, demand strict

adherence to safety protocols. By following the guidelines outlined in this document,

researchers can safely handle this compound and harness its potential in the synthesis of

novel molecules for drug discovery and materials science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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